Cas no 1934897-80-9 (azepane-3-sulfonamide)

• Product Name: azepane-3-sulfonamide
• CAS No: 1934897-80-9
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 5192307
• PubChem ID: 130849794
• Update Time: 2025-05-22

azepane-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3-sulfonamide, hexahydro-
• azepane-3-sulfonamide

• Inchi： 1S/C6H14N2O2S/c7-11(9,10)6-3-1-2-4-8-5-6/h6,8H,1-5H2,(H2,7,9,10)
• InChI Key： IAIILICTMPYPOU-UHFFFAOYSA-N
• SMILES： N1CCCCC(S(N)(=O)=O)C1

Additional information on azepane-3-sulfonamide

Comprehensive Guide to Azepane-3-sulfonamide (CAS No. 1934897-80-9): Properties, Applications, and Market Insights

Azepane-3-sulfonamide (CAS No. 1934897-80-9) is a specialized sulfonamide derivative featuring a seven-membered azepane ring, which has garnered significant interest in pharmaceutical and chemical research. This compound's unique structure combines the versatility of sulfonamide functional groups with the conformational flexibility of heterocyclic azepanes, making it a valuable building block for drug discovery and material science applications.

The molecular formula of azepane-3-sulfonamide is C₆H₁₄N₂O₂S, with a molecular weight of 178.25 g/mol. Its sulfonamide moiety (-SO₂NH₂) at the 3-position of the azepane ring contributes to its polarity and potential for hydrogen bonding, properties that are crucial for biological activity. Researchers are particularly interested in how this compound's ring strain and conformational dynamics influence its interactions with biological targets.

In pharmaceutical applications, azepane-3-sulfonamide serves as a key intermediate for developing central nervous system (CNS) drugs. The azepane scaffold is increasingly recognized for its ability to modulate neurotransmitter receptors, while the sulfonamide group enhances water solubility - a critical factor in drug bioavailability. Recent studies explore its potential in addressing neurological disorders, with particular attention to its blood-brain barrier permeability characteristics.

The compound's synthetic versatility makes it valuable for creating diverse chemical libraries in medicinal chemistry. Researchers utilize azepane-3-sulfonamide as a starting point for developing selective enzyme inhibitors, particularly for targets involved in inflammation and metabolic regulation. Its structural features allow for multiple derivatization pathways, enabling the creation of compounds with tailored pharmacological profiles.

From a materials science perspective, azepane-3-sulfonamide contributes to the development of advanced polymers with specific solubility and thermal properties. The compound's polar sulfonamide group can influence polymer chain interactions, while the azepane ring provides structural flexibility. These characteristics are particularly valuable for creating high-performance materials with applications in specialty coatings and membranes.

The global market for azepane-containing compounds has shown steady growth, driven by increasing demand for novel pharmaceutical intermediates. Market analysts note particular interest in sulfonamide derivatives like azepane-3-sulfonamide due to their versatility in drug development pipelines. The compound's availability from specialty chemical suppliers has improved in recent years, though it remains a high-value research chemical rather than a bulk commodity.

Recent scientific literature highlights innovative applications of azepane-3-sulfonamide in catalysis research. The compound's structure serves as a model for studying nitrogen-sulfur interactions in catalytic systems, with potential implications for green chemistry applications. These developments align with current industry trends toward more sustainable synthetic methodologies.

Quality control for azepane-3-sulfonamide typically involves HPLC analysis to ensure purity, along with spectroscopic characterization (NMR, IR, and mass spectrometry) for structural verification. The compound is generally stable under standard laboratory conditions, though proper storage in anhydrous environments is recommended to prevent degradation. Researchers emphasize the importance of strict analytical protocols when working with this intermediate.

Future research directions for azepane-3-sulfonamide include exploring its potential in bioconjugation chemistry and as a scaffold for targeted drug delivery systems. The compound's balanced lipophilicity profile makes it particularly interesting for developing therapeutic agents with optimized pharmacokinetic properties. These applications respond to the pharmaceutical industry's growing need for precision medicine approaches.

For researchers sourcing azepane-3-sulfonamide, it's crucial to verify the CAS number 1934897-80-9 and request comprehensive analytical data from suppliers. The compound's specialized nature means that custom synthesis services are often available from contract research organizations specializing in heterocyclic chemistry. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment in laboratory settings.

The scientific community continues to uncover new applications for azepane-3-sulfonamide, particularly in the context of structure-activity relationship studies. Its unique combination of a saturated nitrogen heterocycle with a sulfonamide pharmacophore offers multiple vectors for molecular modification, making it a versatile tool in rational drug design strategies. These characteristics ensure its ongoing relevance in cutting-edge chemical research.